Cas no 867131-58-6 (3,5-dibromo-4-ethyl-2-pyridinamine)

3,5-dibromo-4-ethyl-2-pyridinamine structure
867131-58-6 structure
Product Name:3,5-dibromo-4-ethyl-2-pyridinamine
CAS No:867131-58-6
MF:C7H8Br2N2
MW:279.959819793701
CID:1856308
PubChem ID:21493321
Update Time:2024-10-26

3,5-dibromo-4-ethyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-4-ethyl-2-pyridinamine
    • 3,5-Dibromo-4-ethyl-2-pyridinamine (ACI)
    • Pyridine, 2-amino-3,5-dibromo-4-ethyl- (5CI)
    • 3,5-Dibromo-4-ethylpyridin-2-amine
    • CS-0095261
    • AKOS030630565
    • 2-Pyridinamine, 3,5-dibromo-4-ethyl-
    • DTXSID301297180
    • SCHEMBL11800402
    • OMSDMWJNRWWBON-UHFFFAOYSA-N
    • CS-16311
    • MFCD26792717
    • 867131-58-6
    • Inchi: 1S/C7H8Br2N2/c1-2-4-5(8)3-11-7(10)6(4)9/h3H,2H2,1H3,(H2,10,11)
    • InChI Key: OMSDMWJNRWWBON-UHFFFAOYSA-N
    • SMILES: BrC1C(CC)=C(Br)C(N)=NC=1

Computed Properties

  • Exact Mass: 279.90337g/mol
  • Monoisotopic Mass: 277.90542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.9Ų

3,5-dibromo-4-ethyl-2-pyridinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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3,5-dibromo-4-ethyl-2-pyridinamine
867131-58-6 95%
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$50.00 2024-04-21
1PlusChem
1P01JI02-250mg
3,5-Dibromo-4-ethylpyridin-2-amine
867131-58-6 >98%
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$65.00 2024-04-21
1PlusChem
1P01JI02-1g
3,5-Dibromo-4-ethylpyridin-2-amine
867131-58-6 ≥97.0%
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Aaron
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Aaron
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A2B Chem LLC
AZ88610-100mg
3,5-Dibromo-4-ethylpyridin-2-amine
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A2B Chem LLC
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3,5-dibromo-4-ethyl-2-pyridinamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  0 °C; 15 min, rt
Reference
Discovery of Small-Molecule Inhibitors of Ubiquitin Specific Protease 7 (USP7) Using Integrated NMR and in Silico Techniques
Di Lello, Paola ; et al, Journal of Medicinal Chemistry, 2017, 60(24), 10056-10070

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  0 °C; 15 min, rt
Reference
USP7 small-molecule inhibitors interfere with ubiquitin binding
Kategaya, Lorna; et al, Nature (London, 2017, 550(7677), 534-538

3,5-dibromo-4-ethyl-2-pyridinamine Raw materials

3,5-dibromo-4-ethyl-2-pyridinamine Preparation Products

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